Cas no 71942-36-4 (4-(1-Pyrenyl)butyramide)

• Product Name: 4-(1-Pyrenyl)butyramide
• CAS No: 71942-36-4
• MF: C₂₀H₁₇NO
• MW: 287.355085134506
• CID: 548664
• Update Time: 2025-04-19

4-(1-Pyrenyl)butyramide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenebutanamide
• 4-(1-Pyrenyl)butyramide
• 4-(1-Pyrenyl)butyram
• 1-pyrenebutyricamide
• 4-(1-pyrenyl)butyric amide
• 4-(1-pyrenyl)butyroamide
• 4-Pyren-1-yl-buttersaeure-amid
• 4-pyren-1-yl-butyric acid amide
• AC1MMOZL
• AG-G-82650
• CTK2H5670
• FT-0674179

• Inchi： 1S/C20H17NO/c21-18(22)6-2-3-13-7-8-16-10-9-14-4-1-5-15-11-12-17(13)20(16)19(14)15/h1,4-5,7-12H,2-3,6H2,(H2,21,22)
• InChI Key： ADYCKJDIWFOVAR-UHFFFAOYSA-N
• SMILES： O=C(CCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)N

Computed Properties

• Exact Mass: 287.13111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.5

Experimental Properties

• Melting Point: 170-171°C
• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes